3,3-Dimethyl-4-(4-(methylsulfonyl)benzoyl)piperazin-2-one

• IUPAC Name: 3,3-dimethyl-4-(4-methylsulfonylbenzoyl)piperazin-2-one
• InChI: InChI=1S/C14H18N2O4S/c1-14(2)13(18)15-8-9-16(14)12(17)10-4-6-11(7-5-10)21(3,19)20/h4-7H,8-9H2,1-3H3,(H,15,18)
• InChI Key: XGDYSVROPFDOAG-UHFFFAOYSA-N
• Canonical SMILES: CC1(C(=O)NCCN1C(=O)C2=CC=C(C=C2)S(=O)(=O)C)C
• Molecular Formula: C14H18N2O4S
• Molecular Weight: 310.37 g/mol

Description

3,3-Dimethyl-4-(4-(methylsulfonyl)benzoyl)piperazin-2-one, also known as MSB, is a synthetic compound that has been widely used in scientific research due to its potential therapeutic properties. MSB belongs to the class of piperazine derivatives and has been found to exhibit various biological activities, including anti-inflammatory, anti-cancer, and anti-viral properties.

Scientific Research Applications

Analytical Methodologies

• A sensitive and selective method for the determination of oxytocin receptor antagonist L-368,899 (a compound related to "3,3-Dimethyl-4-(4-(methylsulfonyl)benzoyl)piperazin-2-one") in human plasma has been developed, utilizing automated pre-column chemical derivatization and HPLC with fluorescence detection. This approach enhances the understanding of pharmacokinetics and drug monitoring in clinical settings (Kline et al., 1999).

Drug Metabolism

• The oxidative metabolism of Lu AA21004, a novel antidepressant, was studied using human liver microsomes and recombinant enzymes, revealing insights into the enzymatic pathways involved in its bioconversion. This research contributes to the optimization of drug dosing and reduction of potential drug interactions (Hvenegaard et al., 2012).

Material Science

• Hyperbranched polymers with multiamino groups have been synthesized through the polyaddition of 1-(2-aminoethyl)piperazine to divinyl sulfone, without catalysts. These polymers' solubility in water and organic solvents opens new possibilities for their use in biomedical applications and material science (Yan & Gao, 2000).

Crystallography and Drug Design

• The synthesis and crystallographic analysis of 1-benzhydryl-4-methanesulfonyl-piperazine provides valuable structural insights, which can be applied in the design of new chemical entities with potential therapeutic applications (Naveen et al., 2007).

Antimicrobial Research

• Novel bis(pyrazole-benzofuran) hybrids possessing a piperazine linker have shown potent inhibitory activities against bacterial biofilms and MurB enzymes, presenting a promising approach for developing new antimicrobial agents (Mekky & Sanad, 2020).

Mechanism of Action

Target of Action

Similar compounds with benzophenone, indole, and benzimidazole moieties have been found to targetFtsZ , a key functional protein in bacterial cell division .

Mode of Action

It’s known that indole derivatives bind with high affinity to multiple receptors , which could suggest a similar mechanism for this compound.

Biochemical Pathways

Compounds with similar structures have been found to have broad-spectrum biological activities , suggesting that multiple pathways could be affected.

Result of Action

Similar compounds have shown a range of biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .